Cas no 37933-78-1 (L-Lysine o-acetoxybenzoate)

• Product Name: L-Lysine o-acetoxybenzoate
• CAS No: 37933-78-1
• MF: C₁₅H₂₂N₂O₆
• MW: 326.344984531403
• MDL: MFCD01716158
• CID: 311148
• PubChem ID: 91626
• Update Time: 2025-10-30

L-Lysine o-acetoxybenzoate Chemical and Physical Properties

Names and Identifiers

• L-Lysine o-acetoxybenzoate
• 2-(acetyloxy)benzoic acid - L-lysine (1:1)
• Acetylsalicylic acid lysinate
• Aspirin lysinate
• Solusprin
• Venopirin
• UNII-XAN4V337CI
• Flectadol
• XAN4V337CI
• lysine aspirin
• L-lysine acetylsalicylate
• 2-(Acetyloxy)benzoic acid--lysine (1/1)
• 37933-78-1
• 2-acetyloxybenzoic acid;(2S)-2,6-diaminohexanoic acid
• lysine acetylsalicylic acid, AldrichCPR
• Laspal
• L-Lysine compound with 2-acetoxybenzoic acid (1:1)
• 62952-06-1
• CHEMBL2296002
• DTXSID30958944
• aspirin lysine
• (2S)-2,6-diaminohexanoic acid; 2-(acetyloxy)benzoic acid
• NS00088609
• starbld0006929
• L-lysine, 2-(acetyloxy)benzoate (1:1)
• SCHEMBL25878
• Q27293752
• EINECS 253-723-0
• lysine acetyl-salicylate
• JJBCTCGUOQYZHK-ZSCHJXSPSA-N

• MDL： MFCD01716158
• Inchi： 1S/C9H8O4.C6H14N2O2/c1-6(10)13-8-5-3-2-4-7(8)9(11)12;7-4-2-1-3-5(8)6(9)10/h2-5H,1H3,(H,11,12);5H,1-4,7-8H2,(H,9,10)/t;5-/m.0/s1
• InChI Key： JJBCTCGUOQYZHK-ZSCHJXSPSA-N
• SMILES： OC([C@H](CCCCN)N)=O.O(C(C)=O)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 326.147786
• Monoisotopic Mass: 326.147786
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153

Experimental Properties

• Boiling Point: 321.4°Cat760mmHg
• Flash Point: 131.2°C

Additional information on L-Lysine o-acetoxybenzoate

L-Lysine O-Acetoxybenzoate: An Overview of Its Properties, Applications, and Recent Research

L-Lysine O-Acetoxybenzoate (CAS No. 37933-78-1) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is a derivative of L-lysine, an essential amino acid, and acetoxybenzoic acid. Its chemical structure and properties make it a valuable component in various applications, ranging from drug development to material science.

The molecular formula of L-Lysine O-Acetoxybenzoate is C₁₅H₁₉NO₅, and its molecular weight is 297.32 g/mol. The compound is characterized by its white crystalline form and its solubility in water and organic solvents such as ethanol and methanol. These properties make it suitable for a wide range of applications, including pharmaceutical formulations and biochemical research.

In the context of pharmaceutical research, L-Lysine O-Acetoxybenzoate has shown promising potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The acetoxybenzoate moiety in this compound can be cleaved by esterases, releasing L-lysine and acetoxybenzoic acid. This mechanism can enhance the bioavailability and therapeutic efficacy of L-lysine, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of L-Lysine O-Acetoxybenzoate. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory effects of this compound. The results showed that L-Lysine O-Acetoxybenzoate significantly reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be developed into a novel anti-inflammatory drug for treating conditions like arthritis and inflammatory bowel disease.

Beyond its pharmaceutical applications, L-Lysine O-Acetoxybenzoate has also been studied for its potential use in material science. A 2021 study published in the Journal of Materials Chemistry B explored the use of this compound as a building block for self-assembling nanostructures. The researchers found that L-Lysine O-Acetoxybenzoate could form stable nanofibers through hydrogen bonding interactions, which could be utilized in drug delivery systems or as scaffolds for tissue engineering.

The safety profile of L-Lysine O-Acetoxybenzoate has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

In conclusion, L-Lysine O-Acetoxybenzoate (CAS No. 37933-78-1) is a multifaceted compound with promising applications in pharmaceuticals and material science. Its unique chemical structure and properties make it a valuable tool for researchers and developers alike. As ongoing research continues to uncover new insights into its potential uses, it is likely that this compound will play an increasingly important role in various scientific and medical fields.